Cas no 2121511-99-5 (2-(2,5-dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2,5-dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2121511-99-5
• MF: C₁₅H₂₃BO₄
• MW: 278.151725053787
• MDL: MFCD30723171
• CID: 5079130
• PubChem ID: 137346824
• Update Time: 2026-03-01

2-(2,5-dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxy-4-methylphenylboronic acid pinacol ester
• 2,5-Dimethoxy-4-methylphenylboronic acid pinacol eater
• 2-(2,5-dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD30723171
• Inchi： 1S/C15H23BO4/c1-10-8-13(18-7)11(9-12(10)17-6)16-19-14(2,3)15(4,5)20-16/h8-9H,1-7H3
• InChI Key： NWFJUDBLCJZELA-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(C)=CC=2OC)OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 329
• Topological Polar Surface Area: 36.9

Additional information on 2-(2,5-dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(2,5-Dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2121511-99-5): A Comprehensive Overview

2-(2,5-Dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2121511-99-5) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of boronic esters and is characterized by its unique structural features and reactivity. In this comprehensive overview, we will delve into the chemical properties, synthetic applications, and potential biological activities of this compound.

Chemical Structure and Properties

The molecular formula of 2-(2,5-dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is C₁₆H₂₆B₁O₄, with a molecular weight of 303.38 g/mol. The compound features a boronic ester core attached to a substituted phenyl ring. The presence of two methoxy groups and one methyl group on the phenyl ring imparts unique electronic and steric properties to the molecule. These functional groups play a crucial role in the compound's reactivity and stability.

The boronic ester moiety is known for its ability to undergo various chemical transformations, such as Suzuki-Miyaura coupling reactions. This makes 2-(2,5-dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane an attractive building block for the synthesis of complex organic molecules and pharmaceuticals.

Synthetic Applications

In organic synthesis, 2-(2,5-dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been widely used as a coupling partner in Suzuki-Miyaura cross-coupling reactions. These reactions are essential for the formation of carbon-carbon bonds and are widely employed in the synthesis of biologically active compounds and materials science applications.

A recent study published in the Journal of Organic Chemistry highlighted the use of this compound in the synthesis of novel antitumor agents. The researchers utilized 2-(2,5-dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane to construct complex scaffolds with high regioselectivity and yield. The resulting compounds exhibited potent cytotoxic activity against various cancer cell lines.

Potential Biological Activities

The biological activities of 2-(2,5-dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have been explored in several studies. One notable application is in the development of boron-based drugs for cancer therapy. Boron neutron capture therapy (BNCT) is a promising approach that involves the selective accumulation of boron-containing compounds in tumor cells followed by neutron irradiation to induce cell death.

A study published in Cancer Research demonstrated that derivatives of 2-(2,5-dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane could be effectively delivered to tumor cells using targeted delivery systems. The boron-containing compounds showed enhanced uptake by cancer cells compared to normal cells and exhibited significant therapeutic efficacy in preclinical models.

Safety and Handling

2-(2,5-Dimethoxy-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane should be handled with care due to its reactivity and potential health hazards. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, it should be stored in a cool and dry place away from incompatible materials.

Conclusion

In summary, 2-(2，5-dimethoxy-4-methylphenyl)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane (CAS No. 2121511-99-5) is a valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique chemical structure and reactivity make it an essential building block for the synthesis of complex molecules and potential therapeutic agents. Ongoing research continues to uncover new possibilities for its use in various scientific fields.